Cas no 2171695-32-0 (6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid)

• Product Name: 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid
• CAS No: 2171695-32-0
• MF: C₂₆H₃₂N₂O₅S
• MW: 484.607686042786
• CID: 6108031
• PubChem ID: 165803570
• Update Time: 2025-07-22

6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid
• 6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]hexanoic acid
• 2171695-32-0
• EN300-1533158

• Inchi： 1S/C26H32N2O5S/c1-34-16-14-23(25(31)27-15-8-2-3-13-24(29)30)28-26(32)33-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-23H,2-3,8,13-17H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： JKGSNFRWTIKJRZ-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(NCCCCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.20319330g/mol
• Monoisotopic Mass: 484.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 130Ų

Additional information on 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid

Recent Advances in the Study of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid (CAS: 2171695-32-0)

The compound 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid (CAS: 2171695-32-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylsulfanyl moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug delivery systems. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient solid-phase peptide synthesis (SPPS) method for producing 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid with high purity and yield. The researchers highlighted the importance of the Fmoc group in protecting the amino functionality during synthesis, while the methylsulfanyl group was found to enhance the compound's stability and reactivity in subsequent conjugation reactions.

In terms of biological applications, recent investigations have explored the role of this compound in targeted drug delivery. A 2024 study in Advanced Drug Delivery Reviews reported that 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid could serve as a versatile linker for attaching therapeutic payloads to carrier molecules. The methylsulfanyl group, in particular, was shown to facilitate controlled release mechanisms under specific physiological conditions, making it a valuable component in designing stimuli-responsive drug delivery systems.

Furthermore, the compound's potential in cancer therapy has been a focus of recent preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated that derivatives of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid exhibited selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. The study suggested that the compound's unique structure might interact with specific cellular targets, although further mechanistic studies are needed to fully understand its mode of action.

From a structural perspective, computational modeling studies have provided insights into the compound's conformational flexibility and potential binding interactions. Molecular dynamics simulations, as reported in a 2024 issue of Journal of Chemical Information and Modeling, revealed that the methylsulfanyl group contributes significantly to the molecule's overall stability and may play a crucial role in its biological activity. These findings have important implications for the design of novel analogs with improved pharmacological properties.

In conclusion, recent research on 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidohexanoic acid (CAS: 2171695-32-0) has highlighted its multifaceted potential in pharmaceutical applications. While significant progress has been made in understanding its synthesis and biological activities, further studies are needed to fully exploit its therapeutic potential. Future research directions may include the development of more efficient synthetic methods, detailed mechanistic studies of its biological effects, and exploration of its applications in combination therapies.